Cas no 1548512-18-0 (2-Amino-5-bromo-3,6-difluorobenzonitrile)

• Product Name: 2-Amino-5-bromo-3,6-difluorobenzonitrile
• CAS No: 1548512-18-0
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4937923
• Update Time: 2023-08-22

2-Amino-5-bromo-3,6-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-3,6-difluorobenzonitrile
• 2-Amino-5-bromo-3,6-difluorobenzonitrile

• Inchi： 1S/C7H3BrF2N2/c8-4-1-5(9)7(12)3(2-11)6(4)10/h1H,12H2
• InChI Key： JQZZCZYEOIGOBO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C#N)C=1F)N)F

Computed Properties

• Exact Mass: 231.94477 g/mol
• Monoisotopic Mass: 231.94477 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.01
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8